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For Researchers, Scientists, and Drug Development Professionals

Introduction
(R,R)-Hydrobenzoin, also known as (1R,2R)-1,2-Diphenylethane-1,2-diol, is a chiral vicinal

diol that serves as a crucial building block and reagent in asymmetric synthesis.[1] Its C2

symmetry and stereochemically defined hydroxyl groups make it a valuable component in the

synthesis of chiral ligands, auxiliaries, and catalysts, which are essential for producing

enantiomerically pure compounds in the pharmaceutical and fine chemical industries. This

technical guide provides a comprehensive overview of the key physical properties and solubility

characteristics of (R,R)-Hydrobenzoin, along with standardized experimental protocols for

their determination.

Physical Properties
The physical characteristics of (R,R)-Hydrobenzoin are fundamental to its handling, storage,

and application in synthetic chemistry. A summary of these properties is presented in the table

below.
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Property Value Source(s)

Molecular Formula C₁₄H₁₄O₂ [2]

Molecular Weight 214.26 g/mol [2]

Appearance
White to beige or light brown

crystalline powder.
[1][3][4]

Melting Point 146-149 °C [5]

Boiling Point ~314.4 °C (rough estimate) [1][3]

Density
~1.0781 g/cm³ (rough

estimate)
[1][3]

Optical Activity [α]²⁸/D +93° (c = 2.5 in ethanol) [2][5]

Solubility Profile
The solubility of (R,R)-Hydrobenzoin in various solvents is a critical parameter for its use in

reactions, purifications, and formulations. The following table summarizes its solubility in

common laboratory solvents.
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Solvent
Quantitative
Solubility

Qualitative
Solubility

Source(s)

Water 1.48 g/L (Predicted) Limited solubility [6][7]

Dimethyl Sulfoxide

(DMSO)
100 mg/mL Soluble [1][3]

Ethanol

Not available for

(R,R)-isomer. meso-

Hydrobenzoin is

soluble at 25 mg/mL.

Soluble

Methanol

Not available.

Racemic

hydrobenzoin is

soluble.

Soluble [8][9]

Acetone Not available Soluble

Chloroform Not available

Freely soluble (for

meso-form, especially

when hot)

[10]

Ethyl Acetate Not available Data not available

Dichloromethane Not available Data not available

Experimental Protocols
Detailed methodologies for determining the physical and solubility properties of (R,R)-
Hydrobenzoin are provided below. These protocols are based on standard laboratory

techniques.

Melting Point Determination (Capillary Method)
This method is a standard technique for determining the melting point of a crystalline solid.[11]

Sample Preparation: A small amount of dry (R,R)-Hydrobenzoin is finely powdered. The

open end of a glass capillary tube is pressed into the powder.
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Packing the Sample: The capillary tube is inverted and gently tapped to pack the powder into

the sealed end. A sample height of 1-2 mm is ideal for even heating.

Apparatus Setup: The packed capillary tube is placed into a melting point apparatus (e.g.,

Mel-Temp or Thiele tube). The apparatus is heated at a steady and slow rate, typically 1-2 °C

per minute, as the temperature approaches the expected melting point.

Observation and Measurement: The sample is observed through a magnifying lens. The

temperature at which the first drop of liquid appears is recorded as the initial melting point.

The temperature at which the last crystal melts is recorded as the final melting point. The

melting range provides an indication of purity; pure compounds typically have a sharp

melting range of 0.5-1.0°C.[11]

Boiling Point Determination (Thiele Tube Method)
Due to the high melting point of (R,R)-Hydrobenzoin, its boiling point is typically provided as a

rough estimate as it may decompose at such high temperatures. Standard methods for

determining the boiling point of high-boiling point solids are complex. However, a general

procedure for liquids is described below, which could be adapted with appropriate high-

temperature equipment.

Sample Preparation: A small amount of the substance is placed in a fusion tube. A capillary

tube, sealed at one end, is placed inverted into the fusion tube with the open end submerged

in the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil).

Heating and Observation: The Thiele tube is heated gently. As the temperature rises, air

trapped in the capillary tube will expand and exit as bubbles. The temperature at which a

continuous and rapid stream of bubbles emerges from the capillary is noted.

Measurement: The heating is stopped, and the apparatus is allowed to cool. The

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is

the boiling point of the substance.[12][13]

Solubility Determination
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This protocol provides a general method for determining the solubility of (R,R)-Hydrobenzoin
in a given solvent.

Sample Preparation: A known mass of (R,R)-Hydrobenzoin (e.g., 10 mg) is placed in a

small vial.

Solvent Addition: A specific volume of the desired solvent (e.g., 0.1 mL) is added to the vial.

Dissolution: The mixture is vortexed or sonicated at a constant temperature to facilitate

dissolution.

Observation: If the solid completely dissolves, more solute is added in known increments

until a saturated solution (where solid material remains) is achieved. If the initial amount

does not dissolve, the volume of the solvent is incrementally increased until complete

dissolution occurs.

Quantification: The solubility is calculated and expressed in terms of mass per unit volume

(e.g., mg/mL or g/L).

Visualization of an Experimental Workflow
(R,R)-Hydrobenzoin is frequently employed as a chiral ligand in the asymmetric addition of

organozinc reagents to aldehydes. The following diagram illustrates a typical experimental

workflow for such a reaction.
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Caption: Workflow for the asymmetric addition of diethylzinc to an aldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1203210?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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